Cas no 2227912-46-9 ((2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine)

• Product Name: (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine
• CAS No: 2227912-46-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5875952
• PubChem ID: 165784208
• Update Time: 2025-10-24

(2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine
• EN300-1730333
• 2227912-46-9

• Inchi： 1S/C9H15N3/c1-3-12-7-9(6-11-12)5-4-8(2)10/h3,6-8H,1,4-5,10H2,2H3/t8-/m0/s1
• InChI Key： NXVSKMFIFUBFCZ-QMMMGPOBSA-N
• SMILES： N[C@@H](C)CCC1C=NN(C=C)C=1

Computed Properties

• Exact Mass: 165.126597491g/mol
• Monoisotopic Mass: 165.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine

Introduction to (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine (CAS No. 2227912-46-9)

(2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine, identified by its CAS number 2227912-46-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly its chiral center and the presence of an ethenyl group attached to a pyrazole ring, make it a promising candidate for further investigation in drug discovery.

The< strong> molecular structure of (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine consists of a butanamine backbone with a pyrazole moiety linked at the 4-position. The stereochemistry at the 2-position, specifically the (S) configuration, is crucial for its biological activity and interactions with biological targets. This compound represents an interesting example of how subtle modifications in molecular structure can lead to significant differences in pharmacological properties.

In recent years, there has been a growing interest in< strong>pyrazole derivatives due to their wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The< strong> ethenyl group in this compound contributes to its unique chemical reactivity and potential for further functionalization. This feature makes it a valuable scaffold for designing novel molecules with enhanced therapeutic efficacy.

One of the most compelling aspects of (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine is its potential application in< strong> drug development. The pyrazole ring is a well-known pharmacophore that interacts with various biological targets, making it an ideal candidate for modulating physiological processes. The chiral center at the 2-position adds another layer of complexity, allowing for the exploration of enantiomeric effects that can significantly influence drug potency and selectivity.

Recent studies have highlighted the importance of< strong> stereochemistry in drug design. The (S)-configuration at the 2-position in this compound has been shown to enhance its binding affinity to certain biological receptors. This finding underscores the significance of precise structural control in developing effective pharmaceuticals. The ability to fine-tune molecular structure to achieve desired pharmacological outcomes is a key challenge and opportunity in modern drug discovery.

The< strong> pyrazole moiety in (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine also contributes to its potential therapeutic applications. Pyrazole derivatives have been extensively studied for their anti-inflammatory properties, particularly those targeting cyclooxygenase (COX) enzymes. The presence of an ethenyl group may enhance the compound's ability to interact with these enzymes, potentially leading to novel anti-inflammatory agents.

In addition to its anti-inflammatory potential, this compound may also exhibit< strong> antimicrobial activity. The unique structural features of pyrazole derivatives often result in broad-spectrum antimicrobial effects, making them valuable candidates for combating resistant bacterial strains. The combination of stereochemical control and functional group diversity offers a rich platform for designing molecules with enhanced antimicrobial properties.

The< strong> chemical reactivity of (2S)-4-(1-ethenyl-1H-pyrazol-4-yl)butan-2-amine is another area of interest. The ethenyl group provides multiple sites for chemical modification, allowing researchers to explore various synthetic pathways and develop analogs with tailored properties. This flexibility is crucial for optimizing drug candidates and improving their pharmacokinetic profiles.

In conclusion, (2S)-4-(1-ethenyl-1H-pyrazol-4-yb-butan--amine (CAS No. 22279--46--9) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center and the presence of an ethenyl group attached to a pyrazole ring, make it an interesting candidate for further investigation. The growing interest in pyrazole derivatives and their diverse biological activities highlights the importance of this compound as a scaffold for designing novel therapeutic agents.